Cas no 32185-64-1 (1,4-dimethoxy-2-methyl-5-nitrobenzene)

• Product Name: 1,4-dimethoxy-2-methyl-5-nitrobenzene
• CAS No: 32185-64-1
• MF: C₉H₁₁NO₄
• MW: 197.187942743301
• CID: 2111546
• PubChem ID: 2778095
• Update Time: 2025-10-29

1,4-dimethoxy-2-methyl-5-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 1,4-dimethoxy-2-methyl-5-nitrobenzene
• 32185-64-1
• MFCD00830719
• Benzene, 1,4-dimethoxy-2-methyl-5-nitro-
• DTXSID10380769
• DB-017548
• SCHEMBL2955974
• DTXCID90331794
• 1-Methyl-2,5-bis(methyloxy)-4-nitrobenzene
• UCCSDFOEIGJWAF-UHFFFAOYSA-N
• F97822

• Inchi： 1S/C9H11NO4/c1-6-4-9(14-3)7(10(11)12)5-8(6)13-2/h4-5H,1-3H3
• InChI Key： UCCSDFOEIGJWAF-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C(=CC=1C)OC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 197.06880783Da
• Monoisotopic Mass: 197.06880783Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 64.3Ų

Additional information on 1,4-dimethoxy-2-methyl-5-nitrobenzene

1,4-Dimethoxy-2-methyl-5-nitrobenzene (CAS No. 32185-64-1): A Comprehensive Guide to Its Properties and Applications

1,4-Dimethoxy-2-methyl-5-nitrobenzene (CAS No. 32185-64-1) is a specialized organic compound that has garnered significant attention in the fields of synthetic chemistry, pharmaceuticals, and material science. This nitroaromatic compound is characterized by its unique molecular structure, featuring dimethoxy and methyl substituents on a benzene ring, along with a nitro group at the fifth position. Its chemical formula, C₉H₁₁NO₄, reflects its aromatic nature and functional diversity, making it a versatile intermediate in various industrial and research applications.

The compound's synthetic utility is one of its most notable attributes. Chemists often employ 1,4-dimethoxy-2-methyl-5-nitrobenzene as a building block in the synthesis of more complex molecules, particularly in the development of dyes, pharmaceutical intermediates, and agrochemicals. Its electron-withdrawing nitro group and electron-donating methoxy groups create a balanced electronic environment, facilitating reactions such as nucleophilic substitutions and reductions. This property aligns with current trends in green chemistry, where researchers seek efficient and sustainable synthetic pathways.

In recent years, the demand for nitroaromatic compounds like 1,4-dimethoxy-2-methyl-5-nitrobenzene has surged due to their role in advanced material science. For instance, they are explored as precursors for conductive polymers and organic semiconductors, which are critical components in flexible electronics and solar cells. This connection to renewable energy technologies has made the compound a topic of interest in academic and industrial research, as evidenced by its frequent appearance in patent filings and scientific publications.

From a safety and handling perspective, 1,4-dimethoxy-2-methyl-5-nitrobenzene requires standard laboratory precautions. While not classified as a hazardous material, proper storage in a cool, dry environment and the use of personal protective equipment (PPE) are recommended. This aligns with the growing emphasis on laboratory safety protocols and responsible chemical management, which are hot topics in the scientific community.

The compound's analytical characterization is another area of interest. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, high-performance liquid chromatography (HPLC), and mass spectrometry (MS) are commonly used to verify its purity and structure. These methods are frequently searched by researchers looking for best practices in chemical analysis, further highlighting the relevance of 1,4-dimethoxy-2-methyl-5-nitrobenzene in modern chemistry.

In conclusion, 1,4-dimethoxy-2-methyl-5-nitrobenzene (CAS No. 32185-64-1) is a multifaceted compound with broad applications in synthetic chemistry, material science, and industrial processes. Its unique structural features and reactivity profile make it a valuable tool for researchers and manufacturers alike. As the scientific community continues to explore sustainable and innovative solutions, this compound is likely to remain a key player in the development of next-generation technologies.